Cas no 1116122-85-0 (2,5-Bis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole)

• Product Name: 2,5-Bis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole
• CAS No: 1116122-85-0
• MF: C₂₆H₃₂B₂N₂O₅
• MW: 474.164687156677
• CID: 1203365
• PubChem ID: 74789475
• Update Time: 2025-05-19

2,5-Bis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,4-oxadiazole
• 1,3,4-Oxadiazole, 2,5-bis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 2,5-bis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolanyl)phenyl]-1,3,4-oxadiazole
• C26H32B2N2O5
• A894710
• 1116122-85-0
• CS-0339361
• BIS[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-1,3,4-OXADIAZOLE
• F18645
• 2,5-Bis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole

• Inchi： 1S/C26H32B2N2O5/c1-23(2)24(3,4)33-27(32-23)19-13-9-17(10-14-19)21-29-30-22(31-21)18-11-15-20(16-12-18)28-34-25(5,6)26(7,8)35-28/h9-16H,1-8H3
• InChI Key： LGFGAXPLFWYXOI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3=NN=C(C4C=CC(B5OC(C)(C)C(C)(C)O5)=CC=4)O3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 472.25706
• Monoisotopic Mass: 474.2497325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 75.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2,5-Bis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole

Introduction to 2,5-Bis(4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl)-1,3,4-Oxadiazole (CAS No. 1116122-85-0)

The compound 2,5-Bis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole, identified by the CAS registry number 1116122-85-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds containing a five-membered ring with two adjacent oxygen and nitrogen atoms. The presence of the dioxaborolane moiety further enhances its functional versatility.

Oxadiazoles are well-known for their stability and electronic properties. The oxadiazole core in this compound serves as a platform for further functionalization. The substituents attached to the oxadiazole ring are two phenyl groups that are each substituted with a tetramethyl-dioxaborolane group at the para position. These substituents introduce unique electronic and steric effects into the molecule.

The dioxaborolane group, specifically the 4,4,5,5-tetramethyl derivative, is a boron-containing moiety that is widely used in cross-coupling reactions. This group is particularly valuable in Suzuki-Miyaura coupling reactions due to its ability to act as a boron-based leaving group. The integration of this group into the phenyl rings makes the compound highly versatile for applications in organic synthesis and materials science.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials such as organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The combination of the oxadiazole core with boron-containing substituents enables efficient charge transport properties and improved device performance. Researchers have demonstrated that this compound can serve as an effective electron transport layer in OLEDs due to its high electron mobility and thermal stability.

In addition to its electronic applications, this compound has shown promise in medicinal chemistry. The oxadiazole ring is known for its anti-inflammatory and anticancer properties when appropriately substituted. The presence of the dioxaborolane groups may further enhance these bioactive properties by modulating the molecule's pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during its preparation. These improvements have facilitated its use in large-scale applications.

In terms of structural characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and intermolecular interactions.

The integration of this compound into functional materials has been supported by theoretical calculations using density functional theory (DFT). These calculations have revealed that the molecule exhibits strong π-conjugation across its structure, which contributes to its electronic functionality.

In conclusion, 2,5-Bis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,4-oxadiazole (CAS No. 1116122-85-0) is a versatile compound with significant potential in electronics and medicine. Its unique structure combines the advantages of oxadiazoles with those of boron-containing substituents to create a highly functional molecule capable of meeting diverse application needs.